(5-Methyl-1,2-benzothiazol-3-yl)-[4-(1,4-oxazepan-4-yl)piperidin-1-yl]methanone

• IUPAC Name: (5-methyl-1,2-benzothiazol-3-yl)-[4-(1,4-oxazepan-4-yl)piperidin-1-yl]methanone
• InChI: InChI=1S/C19H25N3O2S/c1-14-3-4-17-16(13-14)18(20-25-17)19(23)22-8-5-15(6-9-22)21-7-2-11-24-12-10-21/h3-4,13,15H,2,5-12H2,1H3
• InChI Key: DGFAGRJXVLOTFJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)SN=C2C(=O)N3CCC(CC3)N4CCCOCC4
• Molecular Formula: C19H25N3O2S
• Molecular Weight: 359.5 g/mol

Description

(5-Methyl-1,2-benzothiazol-3-yl)-[4-(1,4-oxazepan-4-yl)piperidin-1-yl]methanone, also known as MBOMeOZP, is a chemical compound that has gained attention due to its potential applications in scientific research. This compound has been synthesized using various methods and has shown promising results in various studies.

Mechanism of Action

The mechanism of action of (5-Methyl-1,2-benzothiazol-3-yl)-[4-(1,4-oxazepan-4-yl)piperidin-1-yl]methanone is not fully understood, but it is believed to act as a partial agonist at the dopamine D2 receptor and the serotonin 5-HT2A receptor, while also binding to the sigma-1 receptor. This binding activity may result in the modulation of neurotransmitter release and the regulation of neuronal activity.
Biochemical and Physiological Effects:
Studies have shown that (5-Methyl-1,2-benzothiazol-3-yl)-[4-(1,4-oxazepan-4-yl)piperidin-1-yl]methanone can induce changes in neurotransmitter release and neuronal activity, which may result in various biochemical and physiological effects. These effects include changes in mood, cognition, and pain perception. (5-Methyl-1,2-benzothiazol-3-yl)-[4-(1,4-oxazepan-4-yl)piperidin-1-yl]methanone has also been shown to have potential therapeutic applications in the treatment of certain neurological disorders, such as Parkinson's disease and schizophrenia.

Advantages and Limitations for Lab Experiments

One of the advantages of using (5-Methyl-1,2-benzothiazol-3-yl)-[4-(1,4-oxazepan-4-yl)piperidin-1-yl]methanone in lab experiments is its high affinity for certain receptors in the brain, which allows for the selective modulation of neurotransmitter release and neuronal activity. However, one limitation of using (5-Methyl-1,2-benzothiazol-3-yl)-[4-(1,4-oxazepan-4-yl)piperidin-1-yl]methanone is its potential toxicity, which may limit its use in certain experiments.

Future Directions

There are various future directions for the study of (5-Methyl-1,2-benzothiazol-3-yl)-[4-(1,4-oxazepan-4-yl)piperidin-1-yl]methanone, including the investigation of its potential therapeutic applications in the treatment of neurological disorders. Further research is also needed to fully understand the mechanism of action of (5-Methyl-1,2-benzothiazol-3-yl)-[4-(1,4-oxazepan-4-yl)piperidin-1-yl]methanone and its effects on neurotransmitter release and neuronal activity. Additionally, the development of more selective and less toxic compounds based on (5-Methyl-1,2-benzothiazol-3-yl)-[4-(1,4-oxazepan-4-yl)piperidin-1-yl]methanone may lead to the discovery of new drugs for the treatment of neurological disorders.

Synthesis Methods

The synthesis of (5-Methyl-1,2-benzothiazol-3-yl)-[4-(1,4-oxazepan-4-yl)piperidin-1-yl]methanone has been achieved using different methods, including the reaction of 5-methyl-1,2-benzothiazol-3-amine with 4-(1,4-oxazepan-4-yl)piperidine-1-carboxylic acid, followed by the coupling of the resulting product with methanesulfonyl chloride. This method has been optimized to yield a high purity product that can be used for further research.

Scientific Research Applications

(5-Methyl-1,2-benzothiazol-3-yl)-[4-(1,4-oxazepan-4-yl)piperidin-1-yl]methanone has been studied for its potential application in scientific research, particularly in the field of neuroscience. It has been shown to have a high affinity for certain receptors in the brain, including the dopamine D2 receptor, the serotonin 5-HT2A receptor, and the sigma-1 receptor. These receptors are involved in various physiological and biochemical processes, including mood regulation, cognition, and pain perception.